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Compound of Interest

Compound Name: Zolpidic acid

Cat. No.: B020149

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the metabolic profiles of the hypnotic agent
zolpidem and its analogues, zaleplon, zopiclone, and alpidem. The information presented is
intended to support research and development in the field of pharmacology and drug
metabolism.

Introduction

Zolpidem and its analogues are non-benzodiazepine hypnotics, commonly known as "Z-drugs,"
prescribed for the treatment of insomnia. While they share a similar mechanism of action,
targeting the GABA-A receptor complex, their structural differences lead to distinct metabolic
fates and pharmacokinetic profiles. Understanding these differences is crucial for predicting
drug-drug interactions, potential toxicity, and overall clinical efficacy.

Comparative Metabolic and Pharmacokinetic Data

The following table summarizes key quantitative data on the metabolism and pharmacokinetics
of zolpidem and its analogues.
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Visualization of Metabolic Pathways

The following diagrams illustrate the primary metabolic pathways of zolpidem, zaleplon, and

zopiclone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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